3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
Carmine is the aluminum or calcium-aluminum lake, on an aluminum hydroxide substrate, obtained by an aqueous extraction of the dried female insects of Dactylopius coccus Costa, enclosing young larvae. The primary source of the raw material is from the Canary Islands and parts of South America. The dye is obtained from the powdery form of cochineal by extraction with hot water, the extracts treated with aluminum salts, and the dye precipitated from the solution by the addition of ethanol. This water-soluble bright red dye is used for coloring shrimp, pork sausages, pharmaceuticals, and cosmetics. It is the only animal-derived dye approved as a colorant for foods and other products. During smear preparation, it is required for chromatin staining in fresh material. In presence of aluminum chloride, it is used for the staining of glycogen. Carmine has been used for the staining of mammary glands. It has been used for the staining of the chromosomes.
Brand Name:
Vulcanchem
CAS No.:
1390-65-4
VCID:
VC0074498
InChI:
InChI=1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)/t7-,14-,19+,20+,21-/m0/s1
SMILES:
CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula:
C22H20O13
Molecular Weight:
492.4 g/mol
3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid
CAS No.: 1390-65-4
Main Products
VCID: VC0074498
Molecular Formula: C22H20O13
Molecular Weight: 492.4 g/mol
CAS No. | 1390-65-4 |
---|---|
Product Name | 3,5,6,8-Tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid |
Molecular Formula | C22H20O13 |
Molecular Weight | 492.4 g/mol |
IUPAC Name | 3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-7-[(2S,3R,4S,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid |
Standard InChI | InChI=1S/C22H20O13/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34)/t7-,14-,19+,20+,21-/m0/s1 |
Standard InChIKey | DGQLVPJVXFOQEV-BOZRTPIBSA-N |
Isomeric SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)[C@H]4[C@@H]([C@@H]([C@H]([C@@H](O4)CO)O)O)O)O |
SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O |
Canonical SMILES | CC1=C2C(=CC(=C1C(=O)O)O)C(=O)C3=C(C2=O)C(=C(C(=C3O)O)C4C(C(C(C(O4)CO)O)O)O)O |
Melting Point | 138–140°C |
Description | Carmine is the aluminum or calcium-aluminum lake, on an aluminum hydroxide substrate, obtained by an aqueous extraction of the dried female insects of Dactylopius coccus Costa, enclosing young larvae. The primary source of the raw material is from the Canary Islands and parts of South America. The dye is obtained from the powdery form of cochineal by extraction with hot water, the extracts treated with aluminum salts, and the dye precipitated from the solution by the addition of ethanol. This water-soluble bright red dye is used for coloring shrimp, pork sausages, pharmaceuticals, and cosmetics. It is the only animal-derived dye approved as a colorant for foods and other products. During smear preparation, it is required for chromatin staining in fresh material. In presence of aluminum chloride, it is used for the staining of glycogen. Carmine has been used for the staining of mammary glands. It has been used for the staining of the chromosomes. |
Synonyms | 7-glucopyranosyl-3,5,6,8-tetrahydroxyl-1-methyl-9,10-dioxoanthracene-2-carboxylic acid C.I. 75470 Carmine carminic acid Coccinellin Cochineal Dye Dye, Cochineal Natural Red 4 |
Reference | 1. Dapson RW. The history, chemistry and modes of action of carmine and related dyes. Biotech Histochem. 2007 Aug;82(4-5):173-87. doi: 10.1080/10520290701704188. PMID: 18074265. 2. Liippo J, Lammintausta K. Allergy to carmine red (E120) is not dependent on concurrent mite allergy. Int Arch Allergy Immunol. 2009;150(2):179-83. doi: 10.1159/000218121. Epub 2009 May 13. PMID: 19439984. 3. Lim HS, Choi JC, Song SB, Kim M. Quantitative determination of carmine in foods by high-performance liquid chromatography. Food Chem. 2014 Sep 1;158:521-6. doi: 10.1016/j.foodchem.2014.02.122. Epub 2014 Mar 3. PMID: 24731378. 4. Mageste AB, de Lemos LR, Ferreira GM, da Silva Mdo C, da Silva LH, Bonomo RC, Minim LA. Aqueous two-phase systems: an efficient, environmentally safe and economically viable method for purification of natural dye carmine. J Chromatogr A. 2009 Nov 6;1216(45):7623-9. doi: 10.1016/j.chroma.2009.09.048. Epub 2009 Sep 23. PMID: 19800067. 5. Heydari R, Hosseini M, Zarabi S. A simple method for determination of carmine in food samples based on cloud point extraction and spectrophotometric detection. Spectrochim Acta A Mol Biomol Spectrosc. 2015;150:786-91. doi: 10.1016/j.saa.2015.06.032. Epub 2015 Jun 17. PMID: 26103432. |
PubChem Compound | 25113282 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume